Cas no 170079-82-0 (N/A)

N/A structure
N/A structure
Product name:N/A
CAS No:170079-82-0
MF:C27H30O14
MW:578.518709659576
CID:2032962
PubChem ID:131750983

N/A Chemical and Physical Properties

Names and Identifiers

    • eq-4''-Hydroxymaysin
    • DTXSID201105176
    • 4H-1-Benzopyran-4-one, 6-[6-deoxy-2-O-(6-deoxy-I+/--L-mannopyranosyl)glucopyranosyl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
    • 170079-82-0
    • N/A
    • Inchi: InChI=1S/C27H30O14/c1-8-20(33)23(36)26(41-27-24(37)22(35)19(32)9(2)39-27)25(38-8)18-14(31)7-16-17(21(18)34)13(30)6-15(40-16)10-3-4-11(28)12(29)5-10/h3-9,19-20,22-29,31-37H,1-2H3
    • InChI Key: QXHHBGFIPDPRAX-UHFFFAOYSA-N
    • SMILES: CC1C(C(C(C(O1)C2=C(C3=C(C=C2O)OC(=CC3=O)C4=CC(=C(C=C4)O)O)O)OC5C(C(C(C(O5)C)O)O)O)O)O

Computed Properties

  • Exact Mass: 578.16355563g/mol
  • Monoisotopic Mass: 578.16355563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 978
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 236Ų
  • XLogP3: -0.7

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